Cas no 338408-13-2 (1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 338408-13-2
• MF: C₁₀H₇Cl₂N₃O₂
• MW: 272.087479829788
• MDL: MFCD00173546
• CID: 1083926
• PubChem ID: 2763754
• Update Time: 2025-06-12

1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• AC1MC8RS
• AG-A-13202
• CTK6G6946
• SBB053420
• SureCN2532261
• 3H-323S
• MFCD00173546
• DTXSID90377132
• SCHEMBL2532261
• DB07852
• 338408-13-2
• NS00068243
• Q27097063
• 1-(3,5-dichlorophenyl)-5-methyl-1,2,4-triazole-3-carboxylic Acid
• HMS3604O09
• PD004951
• AKOS005070196
• DS-016016
• J-503091
• CS-0327719
• DTXCID50328160

• MDL： MFCD00173546
• Inchi： 1S/C10H7Cl2N3O2/c1-5-13-9(10(16)17)14-15(5)8-3-6(11)2-7(12)4-8/h2-4H,1H3,(H,16,17)
• InChI Key： CZTNDZALWLHXBA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(C)=NC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 270.9915319g/mol
• Monoisotopic Mass: 270.9915319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Melting Point: 202-204°C

1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid

Introduction to 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 338408-13-2)

1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 338408-13-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Properties: 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid is a white crystalline solid with a molecular formula of C₁₀H₇Cl₂N₃O₂. It has a molecular weight of 266.09 g/mol. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is sparingly soluble in water. The presence of the dichlorophenyl and triazole moieties imparts unique chemical properties to the molecule, including high stability and reactivity in various chemical reactions.

Synthesis Methods: The synthesis of 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid has been reported using several methodologies. One common approach involves the reaction of 3,5-dichlorobenzoyl chloride with 5-methyl-1H-1,2,4-triazole in the presence of a base such as triethylamine. Another method involves the coupling of 3,5-dichlorophenylhydrazine with ethyl 5-methyl-1H-1,2,4-triazole-3-carboxylate followed by hydrolysis to obtain the desired carboxylic acid. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities: Recent studies have highlighted the diverse biological activities of 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid. One notable area of research is its potential as an antifungal agent. In vitro assays have shown that this compound exhibits potent antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

In addition to its antifungal properties, 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Potential Therapeutic Applications: The unique combination of antifungal and anti-inflammatory properties makes 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid an attractive target for drug development. Current research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Preclinical studies have shown promising results in animal models of fungal infections and inflammatory diseases.

In the context of antifungal therapy, this compound has shown efficacy in treating systemic fungal infections that are resistant to conventional antifungal agents. Its ability to target multiple pathways involved in fungal growth and survival suggests that it could be used as part of combination therapy regimens to improve treatment outcomes.

In terms of anti-inflammatory applications, preclinical studies have demonstrated that 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid can effectively reduce inflammation in models of arthritis and other inflammatory conditions. Its dual mechanism of action—targeting both pro-inflammatory cytokines and cellular signaling pathways—makes it a valuable tool for developing new therapeutic strategies.

Clinical Trials: While preclinical studies have provided encouraging results, further clinical trials are necessary to evaluate the safety and efficacy of 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid in human subjects. Several Phase I trials are currently underway to assess its pharmacokinetics and safety profile in healthy volunteers. These trials will provide crucial data on dosing regimens and potential side effects.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid to enhance its therapeutic potential. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activities and to design more potent analogs with improved pharmacological properties.

FUTURE PERSPECTIVES: The future outlook for 1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid is promising. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the development of novel drugs for treating fungal infections and inflammatory diseases.

In conclusion, 1-(3,5-Dichlorophenyl)-5-methyl-1H-1，2，4-triazole - 3 - carboxylic acid strong > represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable tool for developing new therapeutic strategies. Ongoing studies will further elucidate its potential benefits and pave the way for its use in clinical settings. p >